molecular formula C5H10O4 B8442888 Methyl methoxymethyloxyacetate

Methyl methoxymethyloxyacetate

Cat. No.: B8442888
M. Wt: 134.13 g/mol
InChI Key: MGFAPJQUDUFBHX-UHFFFAOYSA-N
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Description

Methyl methoxymethyloxyacetate is a useful research compound. Its molecular formula is C5H10O4 and its molecular weight is 134.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H10O4

Molecular Weight

134.13 g/mol

IUPAC Name

methyl 2-(methoxymethoxy)acetate

InChI

InChI=1S/C5H10O4/c1-7-4-9-3-5(6)8-2/h3-4H2,1-2H3

InChI Key

MGFAPJQUDUFBHX-UHFFFAOYSA-N

Canonical SMILES

COCOCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl glycolate (18.02 g) and triethylamine (20.24 g) in anhydrous methylene chloride (100 ml.) is added dropwise over 40 minutes to an ice-cold, stirring solution of chloromethyl methyl ether (17.7 g) in methylene chloride (200 ml.). The resulting mixture is allowed to stand overnight in a flask protected from moisture by a drying tube. The mixture is washed with water, 5% aqueous sodium bicarbonate, water, and brine, dried over sodium sulfate, filtered, and concentrated under reduced pressure. Distillation of the residue yields methyl methoxymethyloxyacetate.
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